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Cat. No.: B1681208 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols and guidelines for the use of phospho-TAK1

(Thr187) antibody in immunofluorescence applications. The phosphorylation of TAK1 at

Threonine 187 is a critical activation event in response to various stimuli, including cytokines

like IL-1 and TGF-β, making this antibody a valuable tool for studying inflammatory responses,

developmental processes, and disease pathogenesis.

Introduction
Transforming growth factor-β-activated kinase 1 (TAK1), also known as MAP3K7, is a

serine/threonine kinase that plays a central role in multiple signaling pathways, including the

NF-κB and MAPK pathways.[1][2][3] Activation of TAK1 is initiated by a variety of upstream

signals, such as TGF-β, bone morphogenetic protein (BMP), and pro-inflammatory cytokines

like interleukin-1 (IL-1) and tumor necrosis factor (TNF).[1][2] A key step in TAK1 activation is

its autophosphorylation at Threonine 187 (Thr187) within the activation loop. This

phosphorylation event is crucial for its kinase activity and subsequent downstream signaling to

MKK4, MKK3/6, and IKK, leading to the activation of JNK, p38 MAPK, and NF-κB, respectively.

The phospho-TAK1 (Thr187) antibody specifically recognizes this activated form of TAK1,

allowing for the visualization of its subcellular localization and activation status within cells and
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tissues. This is particularly useful for researchers investigating signaling pathways involved in

immunity, inflammation, apoptosis, and development.

Data Presentation
Antibody Specifications

Feature Description

Target Phospho-TAK1 (Threonine 187)

Host Species Rabbit

Clonality Polyclonal or Monoclonal

Immunogen
Synthetic phosphopeptide corresponding to

residues surrounding Thr187 of human TAK1.

Specificity
Detects endogenous levels of TAK1 only when

phosphorylated at Threonine 187.

Species Reactivity
Human, Mouse, Rat. Other species may be

predicted based on sequence homology.

Storage

Typically supplied in a buffer containing glycerol

and should be stored at -20°C. Avoid repeated

freeze-thaw cycles.

Signaling Pathway
The following diagram illustrates the central role of TAK1 phosphorylation at Thr187 in

response to upstream stimuli and its subsequent activation of downstream signaling cascades.
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Cell Stimulation
(e.g., IL-1, TGF-β)

Fixation
(e.g., 4% PFA)

Permeabilization
(e.g., 0.1% Triton X-100)

Blocking
(e.g., 5% BSA)

Primary Antibody Incubation
(anti-p-TAK1 Thr187)

Secondary Antibody Incubation
(Fluorophore-conjugated)

Counterstain
(e.g., DAPI)

Mounting

Imaging
(Confocal Microscopy)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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